Cas no 2229565-29-9 (4-(2-cyclopropylpropoxy)piperidine)

• Product Name: 4-(2-cyclopropylpropoxy)piperidine
• CAS No: 2229565-29-9
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 5910145
• PubChem ID: 165614122
• Update Time: 2025-08-05

4-(2-cyclopropylpropoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-cyclopropylpropoxy)piperidine
• 2229565-29-9
• EN300-1732032

• Inchi： 1S/C11H21NO/c1-9(10-2-3-10)8-13-11-4-6-12-7-5-11/h9-12H,2-8H2,1H3
• InChI Key： WZPJZZHWYLBDHH-UHFFFAOYSA-N
• SMILES： O(C1CCNCC1)CC(C)C1CC1

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-(2-cyclopropylpropoxy)piperidine

Professional Introduction to 4-(2-cyclopropylpropoxy)piperidine (CAS No. 2229565-29-9)

4-(2-cyclopropylpropoxy)piperidine, with the chemical formula CAS No. 2229565-29-9, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperidine class, which is widely recognized for its role in the synthesis of various bioactive molecules. The presence of a cyclopropylpropoxy side chain in its structure imparts unique chemical and pharmacological properties, making it a valuable intermediate in drug development.

The structural characteristics of 4-(2-cyclopropylpropoxy)piperidine contribute to its versatility in medicinal chemistry. The piperidine ring is a common motif in many pharmacologically active agents due to its ability to mimic the functionality of secondary amines found in biological systems. Additionally, the cyclopropyl group enhances the lipophilicity of the molecule, which can be crucial for membrane permeability and oral bioavailability. The propoxy moiety further influences the electronic properties and solubility profile of the compound.

In recent years, there has been growing interest in exploring novel piperidine derivatives for their potential therapeutic applications. 4-(2-cyclopropylpropoxy)piperidine has been studied as a precursor in the synthesis of various lead compounds targeting neurological and cardiovascular diseases. Its unique structural features make it an attractive candidate for further modifications to optimize pharmacokinetic and pharmacodynamic properties.

One of the most compelling aspects of 4-(2-cyclopropylpropoxy)piperidine is its role in the development of small-molecule drugs that interact with specific biological targets. For instance, researchers have utilized this compound to design molecules that modulate neurotransmitter receptors, which are implicated in conditions such as depression, anxiety, and Parkinson's disease. The cyclopropyl group's steric hindrance can be leveraged to improve binding affinity and selectivity, while the piperidine ring provides a stable scaffold for further functionalization.

The synthesis of 4-(2-cyclopropylpropoxy)piperidine typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, where the propoxy group is introduced onto a halogenated piperidine precursor. Advances in catalytic methods have also enabled more efficient and sustainable synthetic pathways, reducing waste and improving overall process economics.

The pharmacological potential of 4-(2-cyclopropylpropoxy)piperidine has been explored through both computational modeling and experimental screening. Computational studies have predicted favorable interactions between this compound and various protein targets, suggesting its utility in drug discovery programs. Experimental validation through high-throughput screening (HTS) has further corroborated these predictions, identifying derivatives with enhanced activity against specific disease-related targets.

In addition to its applications in central nervous system (CNS) drug development, 4-(2-cyclopropylpropoxy)piperidine has shown promise in other therapeutic areas. For example, its structural framework has been adapted to create molecules with anti-inflammatory and anti-proliferative effects. These adaptations often involve modifications to the cyclopropyl or propoxy groups to fine-tune biological activity while maintaining solubility and metabolic stability.

The regulatory landscape for compounds like 4-(2-cyclopropylpropoxy)piperidine is governed by stringent guidelines to ensure safety and efficacy in clinical applications. Manufacturers must adhere to Good Manufacturing Practices (GMP) and undergo rigorous testing before submitting New Drug Applications (NDAs). Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the translation of laboratory findings into clinical candidates, leveraging expertise in synthetic chemistry and pharmacology.

The future prospects for 4-(2-cyclopropylpropoxy)piperidine are promising, with ongoing research focusing on expanding its therapeutic applications. Innovations in drug delivery systems, such as prodrugs or nanoparticles, may enhance the bioavailability and targeted delivery of derivatives based on this compound. Furthermore, interdisciplinary approaches combining organic chemistry with bioinformatics are expected to uncover new opportunities for developing next-generation pharmaceuticals.

In conclusion, 4-(2-cyclopropylpropoxy)piperidine (CAS No. 2229565-29-9) represents a significant advancement in medicinal chemistry due to its unique structural features and versatile applications. Its role as a key intermediate in drug development underscores the importance of continued research into novel piperidine derivatives. As scientific understanding evolves and new technologies emerge, compounds like this one will remain at the forefront of therapeutic innovation.